Cas no 2228334-85-6 (3-(3-bromo-2,4-difluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-bromo-2,4-difluorophenyl)-3-hydroxypropanenitrile
• CAS No: 2228334-85-6
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 5943386
• PubChem ID: 165698567
• Update Time: 2025-05-23

3-(3-bromo-2,4-difluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluoro-β-hydroxybenzenepropanenitrile
• 3-(3-bromo-2,4-difluorophenyl)-3-hydroxypropanenitrile
• EN300-1916483
• 2228334-85-6

• Inchi： 1S/C9H6BrF2NO/c10-8-6(11)2-1-5(9(8)12)7(14)3-4-13/h1-2,7,14H,3H2
• InChI Key： MWLUUWWFHUMTBX-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=CC=C(F)C(Br)=C1F

Computed Properties

• Exact Mass: 260.96008g/mol
• Monoisotopic Mass: 260.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.690±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 379.8±37.0 °C(Predicted)
• pka: 12.00±0.20(Predicted)

Additional information on 3-(3-bromo-2,4-difluorophenyl)-3-hydroxypropanenitrile

3-(3-Bromo-2,4-Difluorophenyl)-3-Hydroxypropanenitrile: A Comprehensive Overview

3-(3-Bromo-2,4-Difluorophenyl)-3-Hydroxypropanenitrile, also known by its CAS number 2228334-85-6, is a highly specialized organic compound with a unique structure that makes it a subject of interest in various scientific and industrial applications. This compound belongs to the class of nitriles and features a substituted phenyl group attached to a hydroxynitrile moiety. The presence of bromine and fluorine substituents on the aromatic ring introduces distinct electronic and steric properties, which are crucial for its reactivity and functionality.

The synthesis of 3-(3-Bromo-2,4-Difluorophenyl)-3-Hydroxypropanenitrile typically involves multi-step organic reactions, often starting from brominated aromatic precursors. The introduction of fluorine atoms at the 2 and 4 positions of the phenyl ring is achieved through electrophilic substitution or other fluorination techniques. The hydroxynitrile group is then incorporated via nucleophilic addition or other suitable methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes for its production.

One of the most notable applications of this compound lies in its use as an intermediate in drug discovery. The combination of a nitrile group, which can be readily converted into other functional groups, and the electron-withdrawing bromine and fluorine atoms makes it an ideal building block for constructing bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. Researchers have also explored its role in the development of novel materials, such as advanced polymers and optoelectronic devices, where its electronic properties play a critical role.

The physical properties of 3-(3-Bromo-2,4-Difluorophenyl)-3-Hydroxypropanenitrile are influenced by its molecular structure. It has a relatively high melting point due to the strong intermolecular hydrogen bonding between the hydroxyl group and adjacent electronegative atoms. Its solubility in polar solvents is enhanced by the presence of these functional groups, making it suitable for various solution-based reactions. Recent studies have also highlighted its stability under thermal conditions, which is essential for industrial-scale manufacturing processes.

In terms of spectroscopic analysis, this compound exhibits characteristic peaks in both IR and NMR spectra that are indicative of its functional groups. The nitrile group shows a strong absorption around 2250 cm⁻¹ in the IR spectrum, while the hydroxyl group displays broad peaks around 3000–3500 cm⁻¹. In the NMR spectrum, the aromatic protons resonate at specific regions depending on their electronic environment, providing valuable information about the substitution pattern on the phenyl ring.

The latest research on this compound has focused on its potential as a precursor for synthesizing heterocyclic compounds with therapeutic applications. By leveraging modern synthetic methodologies, such as transition-metal catalysis and click chemistry, scientists have successfully incorporated this compound into complex molecular frameworks. For example, recent studies have demonstrated its utility in constructing quinoline derivatives with promising antiviral properties.

In conclusion, 3-(3-Bromo-2,4-Difluorophenyl)-3-Hydroxypropanenitrile, with its unique structural features and versatile functional groups, continues to be a valuable compound in both academic research and industrial applications. Its role as an intermediate in drug discovery and material science underscores its importance in advancing modern chemistry. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its position as a key molecule in contemporary chemical science.